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Compound of Interest

Compound Name: 2-Ethylfuran

Cat. No.: B109080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 2-Ethylfuran as an analytical

standard in the quantification of furan and alkylfurans in food matrices. The methodologies

outlined are primarily based on gas chromatography-mass spectrometry (GC-MS) coupled with

headspace (HS) or headspace solid-phase microextraction (HS-SPME) sampling techniques.

Introduction
2-Ethylfuran is a volatile organic compound belonging to the furan family.[1][2] It is formed

during the thermal processing of foods through various chemical reactions.[1][3] As furan and

its derivatives are of potential health concern, accurate and sensitive analytical methods are

essential for their monitoring in food products.[1][4] 2-Ethylfuran is commonly used as a

standard in these analyses to ensure the accuracy and reliability of quantitative results. It is

particularly relevant in the analysis of coffee, infant formula, baby food, and cereals.[5][6][7]

Physicochemical Properties of 2-Ethylfuran
A summary of the key physicochemical properties of 2-Ethylfuran is presented in the table

below, which is critical for its use as an analytical standard.
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Property Value Reference

Chemical Formula C₆H₈O [8][9]

Molecular Weight 96.13 g/mol [9]

CAS Number 3208-16-0 [8][9]

Boiling Point 92-93 °C at 768 mmHg [9]

Density 0.912 g/mL at 25 °C [9]

Refractive Index n20/D 1.439 [9]

Appearance Colorless liquid [10]

Odor
Smoky, burnt odor; sweet

when diluted
[10]

Analytical Methodologies
The primary analytical technique for the quantification of 2-Ethylfuran is Gas Chromatography-

Mass Spectrometry (GC-MS).[4] Due to the high volatility of 2-Ethylfuran, headspace sampling

is the preferred injection method. Both static headspace (HS) and solid-phase microextraction

(HS-SPME) are widely used.[1][5] The use of an isotopically labeled internal standard, such as

2-ethylfuran-d5, is recommended for optimal accuracy and precision.[11]

Experimental Workflow
The general experimental workflow for the analysis of 2-Ethylfuran in food samples is depicted

in the following diagram.
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Sample Preparation HS-SPME-GC-MS Analysis Data Processing

Sample Homogenization Weighing & Transfer to Vial Addition of NaCl, Water, and Internal Standard Vial Sealing Incubation & Equilibration HS-SPME Extraction Thermal Desorption in GC Inlet Chromatographic Separation Mass Spectrometric Detection Peak Integration Calibration Curve Generation Quantification of 2-Ethylfuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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